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Compound of Interest

Compound Name: Dimethyltin oxide

Cat. No.: B1585837

Dimethyltin Oxide: A Technical Safety Guide for
Researchers

For Immediate Release — This technical whitepaper provides an in-depth guide to the material
safety data sheet (MSDS) for Dimethyltin oxide (CAS No. 2273-45-2). It is intended for
researchers, scientists, and professionals in drug development and other laboratory settings
who handle this organotin compound. This document synthesizes critical safety data, handling
procedures, and emergency responses into a clear, actionable format.

Compound Identification and Properties

Dimethyltin oxide, also known as dimethyloxostannane, is a solid organotin compound used
as a chemical intermediate and catalyst in various industrial applications, including the
production of PVC heat stabilizers and polyurethanes.[1][2] Its fundamental properties are
summarized below.

Table 1: Physical and Chemical Properties of Dimethyltin Oxide
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Property Value Source(s)
CAS Number 2273-45-2 [3]

EC Number 218-881-7 [3]
Molecular Formula C2HeOSN or (C2HsOSN)N [1112][3]
Molecular Weight 164.78 g/mol [1114]

White to off-white or beige
Appearance . . [1]14](5]
powder/crystalline solid

Melting Point 380-390 °C [415]

Boiling Point Not Determined [2][5]

B Insoluble in water; Soluble in
Solubility _ _ [2]
strong acid aqueous solutions

Stability Stable under normal conditions  [3][6]

Hazard Identification and Classification

The hazard classification of Dimethyltin oxide can vary between suppliers and regulatory
frameworks. It is crucial to consult the specific safety data sheet provided with the product.
However, common classifications under the Globally Harmonized System (GHS) are outlined
below. Chronic exposure to inorganic tin compounds may lead to a benign pneumoniosis
known as stannosis.[3][7]

Table 2: GHS Hazard Classification Summary
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Hazard Class Category Hazard Statement Source(s)
o H301: Toxic if
Acute Toxicity, Oral Category 3 [8][9][10]
swallowed
o H311: Toxic in contact
Acute Toxicity, Dermal  Category 3 ) ) [8]
with skin
Acute Toxicity, o
) Category 3 H331: Toxic if inhaled [8]
Inhalation
Skin H315: Causes skin
: i Category 2 o [8][11]
Corrosion/Irritation irritation
) H318/H319: Causes
Serious Eye

o Category 1/2 serious eye [8][9][10]
Damage/Irritation o
damage/irritation

H410: Very toxic to

Aquatic Hazard, o ]
Category 1 aquatic life with long [11]

Chronic .
lasting effects

Toxicological Data

Toxicological information is critical for risk assessment in a laboratory setting. The available
quantitative data is limited but points to significant toxicity.

Table 3: Acute Toxicity Data

Test Route Species Value Source(s)

LDso (Lethal

Intravenous Mouse 100 mg/k 3][71[8
Dose, 50%) g/kg [31[71[8]

Experimental Protocols

The source material safety data sheets cite the LDso value but do not provide detailed
experimental methodologies for its determination.[3][7][8] This is standard for MSDS
documents, which are intended as safety summaries rather than research papers. Researchers
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requiring detailed toxicological study protocols should consult specialized toxicology literature
or databases.

Hazard Response and Safety Workflow

Effective laboratory safety relies on a clear understanding of the logical workflow from hazard
recognition to appropriate response. The following diagram illustrates the key decision points
and actions for safely handling Dimethyltin oxide.
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N [ )

1. Hazard Identification
Dimethyltin Oxide q
(Solid, Powder) Spill or Leak

Contain Spill (dikes/absorbents).
Evacuate unnecessary personnel.
Wear full PPE.
Sweep/shovel into suitable container.

4. Incident Management

GHS Hazards:
- Acute Toxicity (Oral, Dermal, Inhalation)

- Skin & Eye Irritant
- Aquatic Toxicity

Disposal:
Dispose of at a licensed site.
Do not release into environment or sewer.

4 )

2. Preventign & Control

Engineering Controls:
- Fume Hood / Local Exhaust

Personal Protective Equipment (PPE):
- Nitrile/Neoprene Gloves
- Chemical Goggles
- Protective Clothing
- NIOSH-certified Dust Respirator

-

3. Exposure Regponse (First Aid) )

Potential Exposure Occurs

e =

Ingestion:
Do NOT induce vomiting.
Seek immediate medical attention.

Eye Contact:
Flush with water for 15+ min.
Remove contacts.
Seek medical attention.

Inhalation: Skin Contact:
Remove to fresh air.

Seek medical advice.

Wash with plenty of soap & water.
Remove contaminated clothing.

Click to download full resolution via product page

Caption: Logical workflow for Dimethyltin oxide hazard recognition, prevention, and response.
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Handling, Storage, and Personal Protection

Proper handling and storage procedures are essential to minimize exposure risk.

Table 4: Recommended Handling, Storage, and PPE
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Category

Recommendation

Source(s)

Engineering Controls

Use in a well-ventilated area,
preferably with local exhaust
ventilation or a fume hood.[3]
[8] Safety showers and
eyewash stations should be

readily available.[3]

[3](8]

Precautions for Safe Handling

Avoid contact with skin and
eyes.[3][7] Do not breathe
dust.[3][7] Avoid dust
formation.[3][7] Wash hands
thoroughly after handling.[3][8]

(31718l

Storage Conditions

Keep container tightly closed.
[3][6][8] Store in a cool, dry,
well-ventilated place.[2][3][8]
Some sources recommend
storage at 2-8°C.[10]

[21(3][6][8][10]

Eye/Face Protection

Chemical safety goggles.[3]
Contact lenses should not be

worn.[3]

[3]

Hand Protection

Neoprene or nitrile rubber

gloves.[3]

[3]

Skin/Body Protection

Wear suitable protective
clothing.[3]

[3]

Respiratory Protection

NIOSH-certified dust and mist
respirator where inhalation

exposure may occur.[3]

[3]

Incompatible Materials

Oxidizing agents.[6][8]

[6]i8]

Emergency Procedures

First Aid Measures
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Immediate and appropriate first aid is critical following exposure.

Table 5: First Aid Procedures

Exposure Route First Aid Instructions Source(s)

Remove victim to fresh air and
keep at rest in a comfortable

Inhalation breathing position. Seek [31[6]1[7]
medical advice if feeling

unwell.

Wash off immediately with
plenty of soap and water for at
) least 15 minutes. Remove
Skin Contact _ _ [31[6][7]
contaminated clothing. If
irritation persists, call a

physician.

Immediately flush eyes
thoroughly with water for at
least 15 minutes. Remove
Eye Contact ] [316]1[7]
contact lenses if present and
easy to do. Continue rinsing

and seek medical attention.

Never give anything by mouth

to an unconscious person. Do
Ingestion NOT induce vomiting. Seek [31[7]

immediate medical

advice/attention.

Fire-Fighting Measures
o Flammability: The material is not flammable.[3][7]

o Suitable Extinguishing Media: Use media appropriate for the surrounding environment, such
as water spray, carbon dioxide (CO3), or dry powder.[6]
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e Specific Hazards: When exposed to high temperatures or open flame, irritating fumes and
organic acid vapors may be generated.[3][7]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[3][6]

Accidental Release Measures

e Personal Precautions: Evacuate unnecessary personnel.[3][7] Wear appropriate personal
protective equipment (as described in Section 5).[3][7] Avoid breathing dust and prevent
contact with skin and eyes.[3][7]

e Environmental Precautions: Prevent entry into sewers and public waters.[3][7] This material
may be hazardous to the environment.[3]

» Containment and Cleanup: Sweep or shovel spills into an appropriate, labeled container for
disposal.[3][7] Contain spills with dikes or absorbents to prevent migration.[3][7]

Disposal Considerations

Waste from this material is considered hazardous.[6] All disposal practices must be in
accordance with local, state, and federal regulations.

e Do not dispose of waste into sewers.[3][7]
» Dispose of solid materials or residues at a licensed hazardous waste facility.[3][7]
e Avoid release into the environment.[3][7]

This guide is intended to supplement, not replace, the manufacturer-provided Material Safety
Data Sheet. Always refer to the specific MSDS for the product in use before beginning any
laboratory work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Dimethyltin oxide material safety data sheet (MSDS)
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585837#dimethyltin-oxide-material-safety-data-
sheet-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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